potassium;1-benzofuran-2-yl(trifluoro)boranuide

• IUPAC Name: potassium;1-benzofuran-2-yl(trifluoro)boranuide
• InChI: InChI=1S/C8H5BF3O.K/c10-9(11,12)8-5-6-3-1-2-4-7(6)13-8;/h1-5H;/q-1;+1
• InChI Key: UHZFYHWZTXEABO-UHFFFAOYSA-N
• Canonical SMILES: [B-](C1=CC2=CC=CC=C2O1)(F)(F)F.[K+]
• Molecular Formula: C8H5BF3KO
• Molecular Weight: 224.03 g/mol

Description

potassium;1-benzofuran-2-yl(trifluoro)boranuide is a chemical compound listed in the PubChem database It is known for its unique properties and applications in various scientific fields

Preparation Methods

Starting Materials: The synthesis begins with readily available starting materials that undergo a series of chemical reactions.

Reaction Conditions: The reactions are carried out under controlled conditions, including specific temperatures, pressures, and catalysts.

Purification: The final product is purified using techniques such as crystallization, distillation, or chromatography to obtain a high-purity compound.

Chemical Reactions Analysis

potassium;1-benzofuran-2-yl(trifluoro)boranuide undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions involve replacing one functional group with another, often using reagents like halogens or nucleophiles.

Common reagents and conditions used in these reactions include:

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Various metal catalysts depending on the specific reaction.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

potassium;1-benzofuran-2-yl(trifluoro)boranuide has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic uses, including drug development and disease treatment.

this compound is used in various industrial processes, including the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of potassium;1-benzofuran-2-yl(trifluoro)boranuide involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, leading to changes in their activity or function. The exact molecular targets and pathways involved depend on the specific application and context of use.